3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide
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Overview
Description
3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide is a chemical compound with the molecular formula C12H8N4O5 and a molecular weight of 288.221 g/mol . This compound is characterized by the presence of two nitro groups attached to the benzene ring and a pyridinylmethyl group attached to the amide nitrogen. It is used in various scientific research applications due to its unique chemical properties.
Preparation Methods
The synthesis of 3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide typically involves the nitration of N-(pyridin-4-ylmethyl)benzamide. The nitration process is carried out using a mixture of concentrated nitric acid and sulfuric acid under controlled temperature conditions . The reaction conditions must be carefully monitored to ensure the selective nitration at the 3 and 5 positions of the benzene ring.
Chemical Reactions Analysis
3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide undergoes various chemical reactions, including:
Scientific Research Applications
3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide is used in various scientific research fields:
Mechanism of Action
The mechanism of action of 3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide is not fully understood. it is believed that the compound exerts its effects through interactions with specific molecular targets, such as enzymes or receptors, leading to changes in cellular processes . The nitro groups and the pyridinylmethyl moiety play crucial roles in these interactions, influencing the compound’s binding affinity and reactivity .
Comparison with Similar Compounds
3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide can be compared with other similar compounds, such as:
3,5-diamino-N-(pyridin-4-ylmethyl)benzamide:
3,5-dinitro-N-phenethylbenzamide: This compound has a phenethyl group instead of a pyridinylmethyl group, affecting its chemical properties and uses.
3,5-dinitro-N-propylbenzamide: This compound has a propyl group instead of a pyridinylmethyl group, leading to differences in its reactivity and applications.
Properties
CAS No. |
58624-48-9 |
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Molecular Formula |
C13H10N4O5 |
Molecular Weight |
302.24 g/mol |
IUPAC Name |
3,5-dinitro-N-(pyridin-4-ylmethyl)benzamide |
InChI |
InChI=1S/C13H10N4O5/c18-13(15-8-9-1-3-14-4-2-9)10-5-11(16(19)20)7-12(6-10)17(21)22/h1-7H,8H2,(H,15,18) |
InChI Key |
UINIMUPULFKCCM-UHFFFAOYSA-N |
Canonical SMILES |
C1=CN=CC=C1CNC(=O)C2=CC(=CC(=C2)[N+](=O)[O-])[N+](=O)[O-] |
Origin of Product |
United States |
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